Cas no 1250519-23-3 (ethyl 4-amino-4-methylpentanoate)

• Product Name: ethyl 4-amino-4-methylpentanoate
• CAS No: 1250519-23-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6065898
• PubChem ID: 62049476
• Update Time: 2025-05-26

ethyl 4-amino-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-4-methylpentanoate
• Pentanoic acid, 4-amino-4-methyl-, ethyl ester
• 4-Amino-4-methylpentanoic?acid?ethyl?ester
• AKOS011326505
• CS-0273082
• EN300-1296968
• 1250519-23-3

• Inchi： 1S/C8H17NO2/c1-4-11-7(10)5-6-8(2,3)9/h4-6,9H2,1-3H3
• InChI Key： VWZZLZDDXFFJEC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(N)(C)C

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.948±0.06 g/cm3(Predicted)
• Boiling Point: 210.9±23.0 °C(Predicted)
• pka: 9.97±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 4-amino-4-methylpentanoate

Ethyl 4-Amino-4-Methylpentanoate (CAS No. 1250519-23-3): A Comprehensive Overview

Ethyl 4-amino-4-methylpentanoate, also known by its CAS number 1250519-23-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and biochemistry. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to ethyl 4-amino-4-methylpentanoate.

The chemical structure of ethyl 4-amino-4-methylpentanoate consists of a pentanoate backbone with an ethyl ester group and an amino substituent at the fourth carbon. This configuration imparts the compound with distinct physical and chemical properties. The presence of the amino group introduces potential for hydrogen bonding, while the ester group contributes to its solubility in organic solvents. These characteristics make ethyl 4-amino-4-methylpentanoate a versatile molecule with diverse applications.

Recent studies have highlighted the role of ethyl 4-amino-4-methylpentanoate in biological systems. Researchers have explored its potential as a precursor for amino acid derivatives, which are essential in various biochemical pathways. Additionally, the compound has shown promise in drug delivery systems, where its ability to form stable complexes with other molecules can enhance the efficacy of therapeutic agents.

In terms of synthesis, ethyl 4-amino-4-methylpentanoate can be prepared through several methods. One common approach involves the reaction of glutamic acid with ethanol in the presence of an acid catalyst, followed by subsequent modifications to introduce the amino group. Another method utilizes enzymatic catalysis, which offers a more environmentally friendly and efficient route for production. These synthetic pathways have been optimized in recent years to improve yield and reduce costs.

The physical properties of ethyl 4-amino-4-methylpentanoate are critical for its practical applications. For instance, its melting point and boiling point determine its suitability for use in different industrial processes. Recent research has focused on understanding how these properties can be manipulated to enhance the compound's performance in specific applications. For example, studies have explored the impact of substituent effects on the stability and reactivity of ethyl 4-amino-4-methylpentanoate.

Ethyl 4-amino-4-methylpentanoate finds application in various industries, including pharmaceuticals, food additives, and cosmetics. In the pharmaceutical sector, it is used as an intermediate in the synthesis of antidepressants and neuroprotective agents. Its role as a precursor for these compounds underscores its importance in drug development. In the food industry, it is utilized as a flavor enhancer due to its ability to interact with taste receptors.

Recent advancements in biotechnology have further expanded the potential uses of ethyl 4-amino-4-methylpentanoate. For instance, it has been employed as a substrate in metabolic engineering studies aimed at producing valuable biochemicals. Its ability to serve as a versatile building block makes it an attractive candidate for sustainable chemical production.

In conclusion, ethyl 4-amino-4-methylpentanoate (CAS No. 1250519-23-3) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an invaluable tool in research and development. As ongoing studies continue to uncover new insights into its capabilities, ethyl 4-amino-4-methylpentanoate is poised to play an even more significant role in advancing scientific and technological innovations.